Cas no 2138200-17-4 (1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester
• CAS No: 2138200-17-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5280482
• Update Time: 2025-10-29

1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)8-6-13-14(9(8)12)7-4-5-7/h6-7H,4-5,12H2,1-3H3
• InChI Key： KNRZYPAIUIUXOK-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(N)=C(C(OC(C)(C)C)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester

Introduction to 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester (CAS No. 2138200-17-4)

1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester, identified by its CAS number 2138200-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are renowned for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group at the 5-position, a cyclopropyl substituent at the 1-position, and an ester functionality derived from the carboxylic acid at the 4-position, endows this molecule with unique chemical and pharmacological properties.

The structure of this compound is highly intriguing from a chemical perspective. The pyrazole core serves as a privileged scaffold in drug discovery due to its ability to adopt multiple conformations and interact with biological targets in various ways. The 5-amino group not only enhances the molecule's solubility but also provides a site for further chemical modifications, enabling the synthesis of more complex derivatives. The 1-cyclopropyl moiety introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological receptors. Finally, the 1,1-dimethylethyl ester group at the 4-position adds lipophilicity and stability to the molecule, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The specific combination of functional groups in 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester makes it particularly interesting for investigation into its potential biological effects. For instance, studies have suggested that pyrazole derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for drug development.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. Researchers have been exploring its interactions with various biological targets to understand how it affects cellular processes. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The amino group at the 5-position could serve as a docking site for proteins involved in signal transduction pathways, while the ester functionality could influence membrane permeability and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the complex framework of the molecule. The introduction of the cyclopropyl group, in particular, requires precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the synthetic pathways developed for this compound provide valuable insights into constructing similar molecules with tailored biological activities.

From a medicinal chemistry perspective, 1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester represents an excellent example of how structural modifications can lead to novel pharmacological entities. The integration of different functional groups allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. This flexibility makes it a versatile scaffold for designing molecules with specific therapeutic profiles. Researchers are increasingly leveraging computational methods like molecular docking and virtual screening to identify potential lead compounds based on structures like this one.

The biological evaluation of this compound has been a focal point in recent research endeavors. In vitro assays have been conducted to assess its interaction with target proteins and enzymes relevant to human health conditions such as cancer and inflammation. Initial results suggest that it may exhibit modest inhibitory activity against certain enzymes known to play roles in disease progression. However, further studies are needed to fully elucidate its mechanism of action and potential therapeutic applications.

One particularly exciting aspect is the potential application of this compound in targeted therapy strategies. By modulating specific biological pathways associated with diseases like cancer or autoimmune disorders, it could serve as a basis for developing treatments that are more precise and less toxic than traditional therapies. The unique structural features of this molecule make it an attractive candidate for further exploration in this area.

The development of new drugs is often a lengthy and complex process that involves multiple stages from discovery to clinical trials. However,1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1,1-dimethylethyl ester offers several advantages that could accelerate this process. Its well-defined structure allows researchers to make accurate predictions about its behavior in biological systems based on existing data about similar compounds. Additionally,the presence of multiple functional groups provides opportunities for structural optimization through medicinal chemistry approaches.

In conclusion,1H-Pyrazole-4-carboxylic acid, 5-amino-1-cyclopropyl-, 1, ,¹⁻dimethylethyl ester (CAS No.2138200-17-4) is a promising compound with significant potential in pharmaceutical research and development。 Its unique structural features make it an excellent candidate for further exploration into its biological activities。 As research continues，this molecule may contribute valuable insights into developing new therapeutic agents that address unmet medical needs。 The combination of computational modeling，synthetic chemistry，and biological evaluation will be crucial in unlocking its full pharmacological potential。